An In-depth Technical Guide to the Chemical Properties of a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone
An In-depth Technical Guide to the Chemical Properties of a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone
Introduction
The molecule a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone belongs to the furanone class of heterocyclic compounds. The core of this molecule is a 4-methoxy-(5H)-furanone ring. It is substituted at the 5-position with a hydroxymethyl group which, in turn, is attached to a 2-chlorophenyl group. The designation a(S,R) indicates that the compound is a mixture of diastereomers due to the two chiral centers at the 5-position of the furanone ring and the carbon bearing the hydroxyl and phenyl groups.
Furanone derivatives are of significant interest in medicinal chemistry due to their diverse biological activities. They are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substituents on the furanone ring play a crucial role in determining the compound's chemical properties and biological activity. The presence of a halogenated phenyl ring and a hydroxyl group in the target molecule suggests potential for unique reactivity and bioactivity.
Predicted Chemical Properties
The chemical properties of a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone can be predicted based on its structural components. The following table summarizes these predicted properties.
| Property | Predicted Value | Basis for Prediction |
| Molecular Formula | C₁₂H₁₁ClO₄ | Calculated from the chemical structure. |
| Molecular Weight | 254.67 g/mol | Calculated from the molecular formula. |
| Appearance | Likely a white to off-white solid | Based on similar substituted furanones. |
| Solubility | Predicted to be soluble in organic solvents like methanol, ethanol, DMSO, and dichloromethane. Limited solubility in water. | Based on the presence of both polar (hydroxyl, methoxy (B1213986), carbonyl) and non-polar (chlorophenyl) groups. |
| Melting Point | Expected to be in the range of 100-200 °C | Highly dependent on the crystalline structure and isomeric ratio. For comparison, 4-methoxy-5-phenyl-2(5H)-furanone has a melting point of 140-141 °C[1]. |
| logP (Octanol-Water Partition Coefficient) | Estimated to be between 1.5 and 2.5 | Prediction based on the contributions of the different functional groups. |
| pKa | The hydroxyl group is expected to have a pKa around 12-14. The furanone ring itself is weakly acidic. | General pKa values for secondary alcohols and lactones. |
General Synthesis Methodologies
The synthesis of 5-substituted-4-methoxy-2(5H)-furanones can be achieved through various synthetic routes. A plausible pathway for the synthesis of the target compound could involve the reaction of a suitable precursor, such as 4-methoxy-5H-furan-2-one, with 2-chlorobenzaldehyde (B119727).
A potential synthesis could be a two-step process:
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Aldol (B89426) Condensation: 4-methoxy-5H-furan-2-one is reacted with 2-chlorobenzaldehyde in the presence of a base (e.g., sodium methoxide (B1231860) or lithium diisopropylamide) in an anhydrous aprotic solvent (e.g., tetrahydrofuran) at low temperature (-78 °C) to form an aldol addition product.
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Reduction: The resulting intermediate, a ketone, is then reduced to the desired hydroxyl group using a reducing agent such as sodium borohydride (B1222165) in a protic solvent like methanol.
The final product would be a mixture of diastereomers, which could potentially be separated by chromatography.
Caption: Hypothetical two-step synthesis of the target compound.
Spectroscopic Analysis
The structure of a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone could be confirmed using various spectroscopic techniques.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the 2-chlorophenyl group, a singlet for the methoxy group protons, signals for the protons on the furanone ring, and signals for the methine and hydroxyl protons of the hydroxymethyl substituent.
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¹³C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl carbon of the furanone ring, carbons of the double bond in the ring, the methoxy carbon, and the carbons of the 2-chlorophenyl ring and the hydroxymethyl side chain.
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IR Spectroscopy: The infrared spectrum should display a strong absorption band for the C=O stretching of the lactone (around 1750-1780 cm⁻¹), a broad band for the O-H stretching of the hydroxyl group (around 3200-3500 cm⁻¹), and bands corresponding to C=C and C-O stretching.
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Mass Spectrometry: Mass spectrometry would be used to determine the molecular weight of the compound. The fragmentation pattern could provide further structural information, such as the loss of water or the chlorophenyl group.
Potential Biological Activity and Signaling Pathways
While no specific biological data exists for the target compound, the activities of related furanone derivatives can provide insights into its potential therapeutic applications. Many furanone-containing compounds exhibit significant biological effects. For instance, some halogenated furanones are known to be mutagenic, while others have shown cytotoxic activity against cancer cell lines.
The presence of the 2-chlorophenyl group may enhance lipophilicity, potentially facilitating cell membrane permeability. The hydroxymethyl group can participate in hydrogen bonding, which could be important for binding to biological targets such as enzymes or receptors.
A potential mechanism of action for a bioactive furanone derivative could involve the inhibition of a key cellular signaling pathway. For example, it might inhibit a protein kinase involved in cell proliferation or survival.
Caption: Potential inhibition of a protein kinase signaling pathway.
Conclusion
a(S,R)-5-[(2-chlorophenyl)hydroxymethyl]-4-methoxy-(5H)-furanone is a novel compound with predicted chemical and biological properties that warrant further investigation. This guide provides a foundational understanding based on the chemistry of related furanone derivatives. The proposed synthetic pathway offers a starting point for its chemical synthesis, and the predicted spectroscopic data will be crucial for its characterization. Future experimental studies are essential to validate these predictions and to explore the full potential of this compound in medicinal chemistry and drug discovery.
